Cas no 1095587-35-1 (N,N-dimethyl-2-[(thiolan-3-yl)amino]acetamide)

• Product Name: N,N-dimethyl-2-[(thiolan-3-yl)amino]acetamide
• CAS No: 1095587-35-1
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 5166593
• PubChem ID: 43214577
• Update Time: 2026-03-04

N,N-dimethyl-2-[(thiolan-3-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N-dimethyl-2-[(tetrahydro-3-thienyl)amino]-
• n,n-Dimethyl-2-((tetrahydrothiophen-3-yl)amino)acetamide
• N,N-dimethyl-2-[(thiolan-3-yl)amino]acetamide

• Inchi： 1S/C8H16N2OS/c1-10(2)8(11)5-9-7-3-4-12-6-7/h7,9H,3-6H2,1-2H3
• InChI Key： MQWPDLICVMSNDU-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNC1CCSC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-dimethyl-2-[(thiolan-3-yl)amino]acetamide

N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide: A Multifunctional Compound with Promising Therapeutic Potential

N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide, with the CAS number 1095587-35-1, represents a novel class of acetamide derivatives that have garnered significant attention in recent years due to their unique structural features and potential biological activities. This compound is characterized by a central acetamide backbone functionalized with two methyl groups at the nitrogen atom and a thiolan-3-yl amino group at the second carbon position. The combination of these functional groups creates a versatile molecular framework that can interact with multiple biological targets, making it a valuable candidate for drug development in various therapeutic areas.

Recent studies have highlighted the structural flexibility of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide, which allows it to adopt different conformations depending on the surrounding environment. This property is particularly advantageous in drug design, as it enables the molecule to adapt to the binding sites of various proteins and enzymes. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the thiolan-3-yl group can act as a flexible linker, facilitating interactions with hydrophobic pockets in target proteins. This adaptability is further enhanced by the presence of the amino group, which can engage in hydrogen bonding with target molecules, thereby improving the compound's binding affinity and selectivity.

The synthetic pathway of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide has been extensively explored in recent years, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. A 2024 study published in Organic & Biomolecular Chemistry reported a novel catalytic approach using a chiral phosphoric acid catalyst to selectively form the thiolan-3-yl amino linkage. This method not only improves the efficiency of the synthesis but also reduces the formation of byproducts, which is critical for large-scale production in pharmaceutical applications. The acetamide backbone is typically synthesized through a condensation reaction between an amine and an acyl chloride, a process that has been refined to ensure the stability of the final product.

One of the most promising applications of N,N-Dimethyl-2-[(Thyolan-3-Yl)Amino]Acetamide is in the field of antimicrobial drug development. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The thiolan-3-yl group is believed to disrupt bacterial cell membranes by interacting with phospholipid bilayers, while the amino group may interfere with essential metabolic pathways. This dual mechanism of action makes the compound a potential candidate for overcoming antibiotic resistance, a critical challenge in modern medicine.

Another area of interest is the anti-inflammatory properties of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide. Research published in Journal of Inflammation Research in 2024 indicated that the compound can modulate the activity of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The acetamide backbone is thought to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This property suggests potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

Recent advances in computational chemistry have also contributed to the understanding of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide's biological activity. Molecular docking studies using tools such as AutoDock Vina have predicted that the compound can bind to various protein targets, including cytochrome P450 enzymes and serine proteases. These interactions are crucial for the compound's ability to modulate metabolic pathways and enzymatic activities, which are often targeted in drug development. The thiolan-3-yl group is particularly interesting due to its ability to form disulfide bonds, which may enhance the compound's stability in biological environments.

Despite its promising properties, the toxicological profile of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide remains an area of active research. A 2024 review in Toxicological Sciences emphasized the need for further studies to assess the compound's safety, particularly in long-term use. While preliminary studies suggest that the compound is well-tolerated in vitro, more extensive animal studies are required to evaluate its potential side effects. The acetamide backbone is generally considered safe, but the thiolan-3-yl group may pose risks if it leads to oxidative stress or disrupts redox homeostasis in vivo.

Looking ahead, the future applications of N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide are likely to span multiple therapeutic areas. Researchers are currently exploring its potential in oncology, where its ability to modulate protein interactions may lead to new cancer therapies. Additionally, the compound's anti-inflammatory and antimicrobial properties make it a candidate for the development of combination therapies that target multiple disease mechanisms simultaneously. The synthetic flexibility of the molecule also opens the door to the creation of drug conjugates and prodrugs that can enhance its therapeutic efficacy and reduce side effects.

In conclusion, N,N-Dimethyl-2-[(Thiolan-3-Yl)Amino]Acetamide is a multifunctional compound with a unique molecular structure that offers a wide range of potential applications in medicine. Its ability to interact with diverse biological targets, combined with the ongoing advancements in synthetic chemistry and computational modeling, positions it as a promising candidate for future drug development. As research continues to uncover its mechanisms of action and safety profile, the compound may play a significant role in addressing some of the most pressing challenges in modern healthcare.